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Compound of Interest

Compound Name: Triethylammonium formate

Cat. No.: B1247424 Get Quote

An In-depth Technical Guide to the Safe Handling of Triethylammonium Formate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and handling precautions for

triethylammonium formate, a chemical compound frequently used in laboratory and drug

development settings. Adherence to these guidelines is crucial for ensuring personal safety and

minimizing environmental risk.

Hazard Identification and Classification
Triethylammonium formate is classified as a hazardous chemical. The following tables

summarize its GHS classification and associated hazard statements.

GHS Classification[1]
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

Specific target organ toxicity (single exposure) Category 3

Hazard Statements[1][2]

Code Statement

H302 Harmful if swallowed.

H311 Toxic in contact with skin.

H314 Causes severe skin burns and eye damage.

H319 Causes serious eye irritation.

H331 Toxic if inhaled.

H335 May cause respiratory irritation.

Physical and Chemical Properties
A summary of the key physical and chemical properties of triethylammonium formate is

provided below.
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Property Value Source

Molecular Formula C₇H₁₇NO₂ [1]

Molecular Weight 147.22 g/mol [1][3]

Appearance
Light brown syrup or colorless

liquid
[3][4]

Density 1.02 - 1.04 g/mL at 25 °C [4][5]

Melting Point 17 °C (decomposes) [5]

Solubility
Very soluble in water; soluble

in alcohol
[3]

pH 8.4-8.6 [5]

Refractive Index n20/D 1.355 [4][5]

Handling and Storage
Proper handling and storage procedures are essential to prevent exposure and accidents.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[2][6]

Avoid breathing vapors or mist.[2]

Do not get in eyes, on skin, or on clothing.[2][6]

Use non-sparking tools and take precautionary measures against static discharge.[7][8]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

Storage:

Store in a cool, dry, and well-ventilated place.[2][7]
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Keep containers tightly closed.[2][7]

Store in a corrosives area.[2]

Keep away from heat, sparks, and open flames.[7]

Incompatible materials include strong bases and oxidizing agents.[2]

Safe Handling Protocol

Preparation:
- Verify fume hood function
- Gather all necessary PPE

Chemical Handling:
- Use non-sparking tools
- Avoid vapor inhalation

- Prevent skin/eye contact

Post-Handling:
- Tightly seal container

- Clean work area
- Wash hands thoroughly

Storage:
- Store in a cool, dry, well-ventilated area
- Segregate from incompatible materials

Click to download full resolution via product page

Safe Handling Workflow

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling

triethylammonium formate:
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Protection Specifications Source

Eye/Face

Chemical safety goggles or a

face shield (minimum 8-inch).

Compliant with OSHA 29 CFR

1910.133 or EN166.

[2][6]

Skin

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure.

[2][6]

Respiratory

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.

[2]

First-Aid Measures
Immediate medical attention is required in case of exposure.[2]

General Advice: Show the safety data sheet to the doctor in attendance.[2]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[2] Remove contact lenses if present and easy to do.[2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[2] Remove

all contaminated clothing and wash before reuse.[2]

Inhalation: Move the person to fresh air.[2] If not breathing, give artificial respiration.[2]

Ingestion: Do NOT induce vomiting.[2] Clean mouth with water and seek immediate medical

attention.[2]
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First-Aid Response

Exposure Occurs

Eye Contact:
- Rinse with water for 15+ min

- Remove contact lenses

Skin Contact:
- Wash with water for 15+ min

- Remove contaminated clothing

Inhalation:
- Move to fresh air

- Provide artificial respiration if needed

Ingestion:
- Do NOT induce vomiting
- Rinse mouth with water

Seek Immediate Medical Attention

Click to download full resolution via product page

First-Aid Measures Flowchart

Fire-Fighting Measures
Suitable Extinguishing Media:

Use carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant foam.[2][6]

Water spray can be used to cool closed containers.[7]

Specific Hazards:

Thermal decomposition can lead to the release of irritating gases and vapors, including

nitrogen oxides (NOx).[2]

The product can cause burns to the eyes, skin, and mucous membranes.[2]

Vapors may form explosive mixtures with air and can travel to a source of ignition and flash

back.[7]

Protective Equipment for Firefighters:
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Wear a self-contained breathing apparatus (SCBA) with a full facepiece operated in

pressure-demand or other positive pressure mode, and full protective gear.[2][7]

Accidental Release Measures
Personal Precautions:

Ensure adequate ventilation.[2]

Evacuate personnel to safe areas.[2]

Wear appropriate personal protective equipment.[2][6]

Remove all sources of ignition.[7]

Environmental Precautions:

Should not be released into the environment.[2]

Methods for Containment and Cleaning Up:

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,

sawdust).[2]

Keep in suitable, closed containers for disposal.[2]

Ventilate the area and wash the spill site after material pickup is complete.[6]

Experimental Protocols
The safety data provided in this document is based on standardized testing protocols. While

specific experimental details for triethylammonium formate are not publicly available, the

hazard classifications are derived from methods such as those outlined by the OECD Test

Guidelines. For instance:

Acute Oral Toxicity: Typically determined using OECD Test Guideline 420, 423, or 425.

Skin Corrosion/Irritation: Assessed according to OECD Test Guideline 404 or 431.
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Serious Eye Damage/Irritation: Evaluated using OECD Test Guideline 405.

Researchers should refer to these standardized protocols when conducting their own safety

assessments.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

Safety Data Sheet (SDS). Always refer to the SDS provided by the manufacturer for the most

current and complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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